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Compound of Interest

Compound Name: Astromicin

L  Get Quote

Cat. No.: B1667648

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Astromicin. Given that specific
safety data for Astromicin (also known as Fortimicin) is not widely available, these guidelines
are based on the known hazards of the aminoglycoside antibiotic class, to which Astromicin
belongs. A thorough risk assessment should be conducted before beginning any work with this
compound.

Chemical and Physical Properties of Astromicin

A summary of the key quantitative data for Astromicin is presented below.

Property Value
Synonyms Fortimicin A, KW-1070
Molecular Formula C17H3s5N506
Molecular Weight 405.49 g/mol
CAS Number 55779-06-1
Source: PubChem
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Hazard Identification and Personal Protective

Equipment (PPE)

Astromicin, as an aminoglycoside antibiotic, should be handled as a hazardous compound.

The primary routes of occupational exposure are inhalation of aerosolized particles and dermal

contact. Like other aminoglycosides, Astromicin is considered a potential skin and respiratory

sensitizer.[1][2]

Recommended Personal Protective Equipment (PPE)

Activity

Minimum PPE
Recommendation

Enhanced Precautions
(Based on Risk
Assessment)

Weighing and Aliquoting (Solid

Form)

- Double Nitrile Gloves- Lab
Coat- ANSI Z87.1-rated Safety
Glasses with Side Shields-
N95 Respirator

- Chemical Splash Goggles-
Face Shield- Disposable
Gown- Use of a Ventilated

Enclosure (e.g., Fume Hood)

Preparing Solutions (Liquid

Form)

- Double Nitrile Gloves- Lab
Coat- Chemical Splash
Goggles

- Face Shield- Disposable
Gown- Work within a Chemical

Fume Hood

Administering to Cell Cultures

or Animals

- Nitrile Gloves- Lab Coat-

Safety Glasses

- Chemical Splash Goggles-

Disposable Gown

Cleaning and Decontamination

- Double Nitrile Gloves- Lab
Coat- Chemical Splash
Goggles

- Heavy-duty gloves-

Disposable Gown

Waste Disposal

- Double Nitrile Gloves- Lab

Coat- Safety Glasses

- Chemical Splash Goggles-
Face Shield

Occupational Exposure Limits (OELS)

There are no established specific Occupational Exposure Limits (OELS) for Astromicin from

major regulatory bodies such as OSHA or ACGIH.[3][4] For aminoglycosides as a class, a

permitted exposure of >1000 p g/day may be considered for compounds of low toxicity that are
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not potent.[5] However, due to the sensitizing nature of Astromicin, a conservative approach is
recommended. It is advisable to handle Astromicin in a manner that minimizes any direct
contact or aerosol generation.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

o Designated Area: All work with Astromicin should be conducted in a designated area, such
as a chemical fume hood, to minimize inhalation exposure.

o Preparation: Before starting, gather all necessary equipment, including pre-weighed
materials, solvents, and waste containers.

* Weighing: When weighing the solid form of Astromicin, do so within a ventilated enclosure
to prevent the dispersion of fine particles.

e Dissolving: When preparing solutions, add the solvent to the solid to minimize the generation
of dust.

o Personal Hygiene: Always wash hands thoroughly with soap and water after handling
Astromicin, even if gloves were worn.

Disposal Plan:

The disposal of Astromicin and all contaminated materials must be handled with care to
prevent environmental contamination and potential exposure. Antibiotic waste should be
treated as hazardous chemical waste.[6]

o Segregation: All waste contaminated with Astromicin, including gloves, pipette tips, and
empty vials, must be segregated into a clearly labeled, sealed hazardous waste container.

¢ Solid Waste: Collect all solid waste, such as contaminated labware, in a designated,
puncture-resistant container.

o Liquid Waste: Unused stock solutions and contaminated media should be collected in a
separate, leak-proof container for hazardous chemical waste. Do not pour antibiotic solutions
down the drain.[6][7]
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o Decontamination: All non-disposable equipment that has come into contact with Astromicin
should be decontaminated. A 70% ethanol solution can be used for surface decontamination.

» Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling Astromicin safely.
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PPE Selection for Handling Astromicin

Identify Task
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(Inhalation, Dermal)
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Caption: PPE selection workflow for Astromicin handling.
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Astromicin Waste Disposal Workflow
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Caption: Workflow for the proper disposal of Astromicin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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